Cas no 1955506-55-4 (tert-butyl 2-({5-(2,2-dimethoxyethyl)amino-1H-1,2,3,4-tetrazol-1-yl}methyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-({5-(2,2-dimethoxyethyl)amino-1H-1,2,3,4-tetrazol-1-yl}methyl)pyrrolidine-1-carboxylate
• CAS No: 1955506-55-4
• MF: C₁₅H₂₈N₆O₄
• MW: 356.420622825623
• MDL: MFCD30180559
• CID: 5240907
• PubChem ID: 75132588
• Update Time: 2025-10-29

tert-butyl 2-({5-(2,2-dimethoxyethyl)amino-1H-1,2,3,4-tetrazol-1-yl}methyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 2-[[5-[(2,2-dimethoxyethyl)amino]-1H-tetrazol-1-yl]methyl]-, 1,1-dimethylethyl ester
• tert-butyl 2-({5-(2,2-dimethoxyethyl)amino-1H-1,2,3,4-tetrazol-1-yl}methyl)pyrrolidine-1-carboxylate

• MDL： MFCD30180559
• Inchi： 1S/C15H28N6O4/c1-15(2,3)25-14(22)20-8-6-7-11(20)10-21-13(17-18-19-21)16-9-12(23-4)24-5/h11-12H,6-10H2,1-5H3,(H,16,17,19)
• InChI Key： USCVVZCWYXPTSA-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC1CN1C(NCC(OC)OC)=NN=N1

Additional information on tert-butyl 2-({5-(2,2-dimethoxyethyl)amino-1H-1,2,3,4-tetrazol-1-yl}methyl)pyrrolidine-1-carboxylate

Introduction to Tert-butyl 2-({5-(2,2-dimethoxyethyl)amino-1H-1,2,3,4-tetrazol-1-yl}methyl)pyrrolidine-1-carboxylate (CAS No. 1955506-55-4)

Tert-butyl 2-({5-(2,2-dimethoxyethyl)amino-1H-1,2,3,4-tetrazol-1-yl}methyl)pyrrolidine-1-carboxylate is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 1955506-55-4, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development.

The molecular structure of Tert-butyl 2-({5-(2,2-dimethoxyethyl)amino-1H-1,2,3,4-tetrazol-1-yl}methyl)pyrrolidine-1-carboxylate is characterized by a pyrrolidine core substituted with a tert-butyl group at the carboxyl position. This core is further functionalized with a tetrazole moiety linked through a methyl group. The presence of the 5-(2,2-dimethoxyethyl)amino group adds an additional layer of complexity, suggesting potential interactions with biological targets that could be exploited for therapeutic purposes.

Recent advancements in chemical biology have highlighted the importance of tetrazole derivatives in medicinal chemistry. Tetrazoles are known for their ability to act as bioisosteres, replacing other functional groups in molecules to enhance their pharmacological properties. In the case of Tert-butyl 2-({5-(2,2-dimethoxyethyl)amino-1H-1,2,3,4-tetrazol-1-yl}methyl)pyrrolidine-1-carboxylate, the tetrazole ring may contribute to improved solubility, stability, and binding affinity to biological targets.

The dimethoxyethyl group attached to the tetrazole ring is another key feature that warrants detailed investigation. This group not only influences the electronic properties of the molecule but also potentially affects its metabolic pathways and pharmacokinetic behavior. The combination of these structural elements makes Tert-butyl 2-({5-(2,2-dimethoxyethyl)amino-1H-1,2,3,4-tetrazol-1-yl}methyl)pyrrolidine-1-carboxylate a compound of great interest for researchers exploring novel therapeutic agents.

In the realm of drug discovery, the ability to modulate biological pathways with high precision is crucial. The unique structure of Tert-butyl 2-({5-(2,2-dimethoxyethyl)amino-1H-1,2,3,4-tetrazol-1-yl}methyl)pyrrolidine-1-carboxylate suggests potential applications in targeting various diseases. For instance, the pyrrolidine core is commonly found in bioactive molecules and has been associated with activities such as enzyme inhibition and receptor binding. The tert-butyl carboxylate group may enhance membrane permeability and improve oral bioavailability.

Current research in pharmaceutical chemistry increasingly emphasizes the development of multifunctional compounds that can address multiple aspects of a disease simultaneously. The structural features of Tert-butyl 2-({5-(2,2-dimethoxyethyl)amino-1H-1,2,3,4-tetrazol-1-y}pyrrolidineine-carboxylate make it a candidate for such an approach. The presence of both the tetrazole and dimethoxyethyl groups provides multiple sites for interaction with biological targets, potentially leading to synergistic effects that could enhance therapeutic outcomes.

The synthesis and characterization of this compound have been areas of active investigation. Advanced synthetic methodologies have been employed to construct the complex framework of Tert-butyl 2-{(5-(Z dimethoxyethyl)amino)-H^-tetrazole^-lyl}methyl)pyrrolidine^-carboxylate. These efforts have not only yielded high yields but also provided insights into the optimal conditions for its preparation.

The pharmacological evaluation of Tert-butyl 2-{(5-(Z dimethoxyethyl)amino)-H^-tetrazole^-lyl}methyl)pyrrolidine^-carboxylate is ongoing and involves both in vitro and in vivo studies. In vitro assays are being conducted to assess its interactions with various enzymes and receptors relevant to human health. These studies aim to identify potential therapeutic targets and understand the mechanisms by which this compound may exert its effects.

In vivo studies are equally important for evaluating the efficacy and safety profile of novel compounds. Animal models are being utilized to investigate the pharmacokinetic properties of Tert-butyl 2-{(5-(Z dimethoxyethyl)amino)-H^-tetrazole^-lyl}methyl)pyrrolidine^{-carboxy])late)le)le)le)le)le)le)le)le)le)le}